Cas no 2287299-72-1 (Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro-)

• Product Name: Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro-
• CAS No: 2287299-72-1
• MF: C₂₂H₁₅FN₂O₆
• MW: 422.362709283829
• CID: 5263119
• Update Time: 2025-06-11

Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro-

• Inchi： 1S/C22H15FN2O6/c23-12-9-17(21(26)27)20(19(10-12)25(29)30)24-22(28)31-11-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-10,18H,11H2,(H,24,28)(H,26,27)
• InChI Key： PLXGFCRRAJVPQO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=CC([N+]([O-])=O)=C1NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro-

Benzoic Acid, 2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro- (CAS No. 2287299-72-1)

Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro- (CAS No. 2287299-72-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenyl group, a nitro group, and a fluoro substituent, which collectively contribute to its potential therapeutic applications.

The fluorenyl group in the molecule is known for its ability to enhance the lipophilicity and stability of the compound, making it an attractive candidate for drug development. The nitro group, on the other hand, can serve as a bioisostere for other functional groups, potentially modulating the biological activity of the molecule. The fluoro substituent further enhances the compound's metabolic stability and can influence its binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro- in various therapeutic areas. One notable application is in the development of anticancer agents. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro- has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro- have also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use in clinical settings. Furthermore, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

One of the key challenges in the development of Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro- is optimizing its solubility and formulation for effective delivery. Researchers are exploring various strategies to enhance its solubility, including the use of prodrugs and nanoparticle formulations. These approaches aim to improve the bioavailability and therapeutic efficacy of the compound while minimizing potential side effects.

Recent advancements in computational chemistry have also played a crucial role in understanding the structure-function relationship of Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro-. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic properties of this compound. These studies have helped identify key structural features that contribute to its biological activity and have guided the design of more potent analogs.

In conclusion, Benzoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-3-nitro-(CAS No. 2287299-72-1) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research efforts aim to optimize its formulation and delivery methods to maximize its therapeutic benefits while ensuring safety and efficacy.